(E)-6-(2-fluorostyryl)-3-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 6-[(E)-2-(2-fluorophenyl)ethenyl]-3-pyridin-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H10FN5S/c17-13-6-2-1-4-11(13)7-8-14-21-22-15(19-20-16(22)23-14)12-5-3-9-18-10-12/h1-10H/b8-7+
• InChI Key: KZYUUUWCGUFZAD-BQYQJAHWSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC2=NN3C(=NN=C3S2)C4=CN=CC=C4)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C2=NN3C(=NN=C3S2)C4=CN=CC=C4)F
• Molecular Formula: C16H10FN5S
• Molecular Weight: 323.3 g/mol
• CAS No.: 853891-63-1

Description

The compound (E)-6-(2-fluorostyryl)-3-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole belongs to the fused triazolothiadiazole class, a scaffold renowned for its diverse bioactivity. Its structure features:

• Position 3: A pyridin-3-yl group, enhancing solubility and enabling π-π interactions with biological targets .
• Position 6: A (2-fluorostyryl) moiety, contributing to steric bulk and electronic effects via fluorine’s electronegativity and styryl’s conjugation .

Triazolothiadiazoles are synthesized via cyclization reactions, often using phosphoryl chloride (POCl₃) as a catalyst . Their bioactivity is attributed to the planar fused heterocyclic core, which facilitates interactions with enzymes or receptors .

Biological Activity

The compound (E)-6-(2-fluorostyryl)-3-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole represents a unique class of heterocyclic compounds that have garnered attention due to their diverse biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

(E)-6-(2-fluorostyryl)-3-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole features a complex structure characterized by:

• A triazole ring
• A thiadiazole moiety
• A pyridine ring
• A fluorostyryl group

This structural composition is significant as it influences the compound's interaction with biological targets.

Antimicrobial Activity

Research indicates that compounds containing the [1,2,4]thiadiazole and triazole rings exhibit notable antimicrobial properties. Specifically, derivatives of thiadiazoles have been shown to possess activity against various bacterial and fungal strains. For instance:

• Antibacterial : Studies have demonstrated effective inhibition of Gram-positive and Gram-negative bacteria.
• Antifungal : Certain derivatives exhibited significant antifungal activity against Candida species and other pathogenic fungi .

Antiviral Activity

The compound has also been evaluated for its antiviral properties. Notably:

• In vitro studies suggest efficacy against viruses such as human papillomavirus (HPV) and potentially others through specific binding mechanisms .

Anticancer Activity

Several studies have explored the anticancer potential of triazolo-thiadiazole derivatives. The mechanisms identified include:

• Induction of apoptosis in cancer cell lines.
• Inhibition of tumor proliferation and metastasis .

In particular, research on similar compounds has highlighted their ability to target cancer cells selectively while sparing normal cells.

The biological activities of (E)-6-(2-fluorostyryl)-3-(pyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in inflammation and cancer progression (e.g., COX enzymes) .
• Receptor Interaction : Binding to specific receptors can modulate signaling pathways related to cell growth and apoptosis.

Case Studies and Research Findings

Study	Findings
Gotsulya et al. (2022)	Demonstrated significant antimicrobial activity against E. coli and S. aureus with minimum inhibitory concentrations (MICs) in the low micromolar range .
Ibrahim et al. (2009)	Reported anticancer effects in various cell lines with IC50 values indicating potent activity .
Shiradkar et al. (2007)	Highlighted anti-inflammatory effects through COX inhibition assays .

Comparison with Similar Compounds

Structural and Crystallographic Insights

• Weak Intermolecular Interactions :
  • C–H···F and π-π stacking stabilize crystal packing in adamantyl/fluorophenyl derivatives .
  • Styryl groups introduce conformational flexibility, reducing crystallinity compared to rigid adamantyl .

Anticancer Activity

• Adamantyl Derivatives : High antiproliferative activity (e.g., 5d: IC₅₀ = 5.7 µM against MCF-7 cells) due to lipophilicity and membrane penetration .
• Indole Derivatives : Target Bcl-2 proteins (e.g., 5a: 70% apoptosis induction at 10 µM) via π-π interactions .
• Styryl/Pyridyl Hybrids : Predicted to inhibit kinases (e.g., EGFR) through pyridine-metal coordination .

Antibacterial and Enzyme Inhibition

• Nitro and Halogen-Substituted Derivatives :
  • 7c (TNF-α IC₅₀ = 0.89 µM) leverages nitro’s electron-withdrawing effects for enzyme binding .
  • 6-(3-Chlorophenyl) derivatives inhibit bacterial sortases (MIC = 2 µg/mL against S. aureus) .

Data Tables

Table 1: Melting Points and Yields of Selected Analogues

Compound	Melting Point (°C)	Yield (%)	Synthesis Method
6-(Adamantan-1-yl)-3-(3-fluorophenyl)	131–132	68	POCl₃ reflux
5a (4-iodophenyl-indole)	183–185	64	PCl₃-mediated
7c (4-nitrophenyl-dimethylphenylamino)	176	77	Conventional
Microwave-synthesized 3g	192–194	82	Microwave

Table 2: Key Bioactivity Metrics

Compound	Target	IC₅₀/EC₅₀ (µM)	Mechanism
6-(Adamantan-1-yl)-3-F-Ph	HeLa cells	8.2	Apoptosis via ROS generation
7c	TNF-α	0.89	Competitive enzyme inhibition
5a	Bcl-2	10 (70% apoptosis)	Protein-protein interaction disruption